Cas no 2044773-82-0 (5-(3-methoxy-3-oxopropyl)oxolane-2-carboxylic acid)

• Product Name: 5-(3-methoxy-3-oxopropyl)oxolane-2-carboxylic acid
• CAS No: 2044773-82-0
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• MDL: MFCD30476133
• CID: 5239181
• PubChem ID: 137701694
• Update Time: 2026-03-08

5-(3-methoxy-3-oxopropyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid, 5-carboxytetrahydro-, 2-methyl ester
• 5-(3-methoxy-3-oxopropyl)oxolane-2-carboxylic acid

• MDL： MFCD30476133
• Inchi： 1S/C9H14O5/c1-13-8(10)5-3-6-2-4-7(14-6)9(11)12/h6-7H,2-5H2,1H3,(H,11,12)
• InChI Key： MRZOBYXLLOJEQD-UHFFFAOYSA-N
• SMILES： C(C1CCC(C(=O)O)O1)CC(=O)OC

Additional information on 5-(3-methoxy-3-oxopropyl)oxolane-2-carboxylic acid

Comprehensive Overview of 5-(3-methoxy-3-oxopropyl)oxolane-2-carboxylic acid (CAS No. 2044773-82-0)

5-(3-methoxy-3-oxopropyl)oxolane-2-carboxylic acid (CAS No. 2044773-82-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, synthetic biology, and material science. This compound, characterized by its unique oxolane (tetrahydrofuran) ring and carboxylic acid functionality, serves as a critical intermediate in the synthesis of complex molecules. Its methoxy-3-oxopropyl side chain further enhances its reactivity, making it a valuable building block for researchers exploring novel drug candidates and biodegradable polymers.

In recent years, the demand for sustainable chemical intermediates has surged, driven by the global push toward green chemistry and eco-friendly manufacturing processes. 5-(3-methoxy-3-oxopropyl)oxolane-2-carboxylic acid aligns perfectly with this trend, as its structural features enable its use in biodegradable materials and renewable energy applications. Researchers are particularly interested in its potential role in developing bio-based polymers, which are increasingly replacing petroleum-derived plastics in industries ranging from packaging to automotive.

The compound's CAS No. 2044773-82-0 is frequently searched in academic databases and patent repositories, reflecting its growing importance in pharmaceutical research. Its oxolane-2-carboxylic acid moiety is a key structural motif in several bioactive molecules, including antiviral agents and anti-inflammatory drugs. For instance, derivatives of this compound have shown promise in modulating enzyme activity, particularly in pathways related to metabolic disorders and neurodegenerative diseases. This has led to a spike in queries about its synthetic routes and scalability in industrial settings.

Another hot topic linked to 5-(3-methoxy-3-oxopropyl)oxolane-2-carboxylic acid is its application in flavor and fragrance industries. The compound's esterified form can contribute to fruity or floral notes, making it a candidate for natural flavor enhancers. With consumers increasingly favoring clean-label products, this application has become a focal point for R&D teams aiming to replace synthetic additives with plant-derived alternatives.

From a technical standpoint, the synthesis of CAS No. 2044773-82-0 often involves catalytic hydrogenation or enzymatic resolution, methods that align with the principles of atom economy and low-waste production. These processes are frequently discussed in forums and publications focused on green synthesis, as they minimize the use of hazardous reagents. Additionally, the compound's stability under physiological conditions makes it a preferred choice for drug delivery systems, particularly those targeting controlled release mechanisms.

In summary, 5-(3-methoxy-3-oxopropyl)oxolane-2-carboxylic acid (CAS No. 2044773-82-0) is a multifaceted compound with applications spanning pharmaceuticals, biomaterials, and consumer goods. Its relevance to sustainability and health innovation ensures its continued prominence in scientific and industrial discourse. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.